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Compound of Interest

Compound Name:
Methyl 3-(2-

aminophenoxy)benzoate

Cat. No.: B1322956 Get Quote

An In-depth Technical Guide to the Safety and Handling of Methyl 3-(2-
aminophenoxy)benzoate

Disclaimer: Specific safety and toxicological data for Methyl 3-(2-aminophenoxy)benzoate
(CAS No. 177171-13-0) is not readily available in public databases. This guide is compiled

based on data from structurally similar compounds, including Methyl 3-aminobenzoate, Methyl

2-aminobenzoate, and other aminobenzoate esters. All recommendations should be applied

with the professional judgment of a qualified chemist. A thorough risk assessment should be

conducted before handling this compound.

Chemical and Physical Properties
Quantitative data for Methyl 3-(2-aminophenoxy)benzoate is limited. The following table

includes computed data from publicly available chemical databases and experimental data for

the closely related compound, Methyl 3-aminobenzoate, for comparison.
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Property
Methyl 3-(2-
aminophenoxy)benzoate
(Computed/Predicted)

Methyl 3-aminobenzoate
(Experimental)

Molecular Formula C₁₄H₁₃NO₃ C₈H₉NO₂

Molecular Weight 243.26 g/mol 151.16 g/mol

Appearance Predicted: Solid Beige Solid[1]

Melting Point Not Available 51-54 °C

Boiling Point Not Available 296.6 °C

Solubility Not Available Insoluble in water

CAS Number 177171-13-0 4518-10-9[1]

Hazard Identification and Classification
Based on the hazard profiles of analogous compounds like Methyl 3-aminobenzoate, Methyl 3-
(2-aminophenoxy)benzoate should be handled as a hazardous substance. The primary

hazards are anticipated to be:

Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[1][2]

Skin Corrosion/Irritation: Causes skin irritation.[1][2]

Serious Eye Damage/Eye Irritation: Causes serious eye irritation.[1][2]

Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.[1][2]

GHS Hazard Classification (Predicted)
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Hazard Class Category

Acute Toxicity, Oral Category 4

Acute Toxicity, Dermal Category 4

Acute Toxicity, Inhalation Category 4

Skin Corrosion/Irritation Category 2

Serious Eye Damage/Eye Irritation Category 2

Specific Target Organ Toxicity - Single Exposure

(Respiratory tract irritation)
Category 3

Safety and Handling Protocols
A stringent adherence to safety protocols is mandatory when handling Methyl 3-(2-
aminophenoxy)benzoate.

Personal Protective Equipment (PPE)
A comprehensive set of PPE should be worn at all times in the laboratory.

PPE Specification

Eye Protection Chemical safety goggles or a face shield.

Hand Protection
Chemically resistant gloves (e.g., nitrile,

neoprene).

Body Protection
Laboratory coat, long pants, and closed-toe

shoes.

Respiratory Protection

Use in a well-ventilated area or under a

chemical fume hood. If dust or aerosols are

generated, a NIOSH-approved respirator with

an appropriate cartridge is recommended.[2]

Engineering Controls
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Operations involving this compound should be conducted in a controlled environment.

Ventilation: Work should be performed in a certified chemical fume hood to minimize

inhalation exposure.[2]

Eye Wash and Safety Shower: An operational and easily accessible eye wash station and

safety shower are essential.[2]

Handling and Storage
Handling: Avoid contact with skin, eyes, and clothing.[2] Do not breathe dust or vapors.[2]

Wash hands thoroughly after handling.[2]

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area. Keep

away from incompatible materials such as strong oxidizing agents, acids, and bases.[2]

Experimental Protocols
Hypothetical Synthesis Protocol
A potential synthesis route for Methyl 3-(2-aminophenoxy)benzoate could involve an Ullmann

condensation or a similar nucleophilic aromatic substitution reaction. The following is a

generalized, hypothetical protocol that would require optimization.

Reaction: 2-Aminophenol with Methyl 3-bromobenzoate

Materials:

2-Aminophenol

Methyl 3-bromobenzoate

Copper(I) iodide (CuI)

Potassium carbonate (K₂CO₃)

Dimethylformamide (DMF)

Toluene
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Ethyl acetate

Brine solution

Anhydrous sodium sulfate

Procedure:

To a dry reaction flask, add 2-aminophenol, methyl 3-bromobenzoate, CuI, and K₂CO₃.

Purge the flask with an inert gas (e.g., nitrogen or argon).

Add anhydrous DMF and toluene as solvents.

Heat the reaction mixture to reflux (approximately 120-140 °C) and maintain for 12-24 hours,

monitoring the reaction progress by Thin Layer Chromatography (TLC).

After completion, cool the mixture to room temperature.

Filter the reaction mixture to remove inorganic salts.

Dilute the filtrate with ethyl acetate and wash with water and then with brine.

Dry the organic layer over anhydrous sodium sulfate.

Concentrate the organic phase under reduced pressure to obtain the crude product.

Purify the crude product by column chromatography on silica gel.

Emergency Procedures
Spill Response:

Evacuate the area and ensure adequate ventilation.

Wear appropriate PPE.

For small spills, absorb with an inert material (e.g., sand, vermiculite) and place in a sealed

container for disposal.
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For large spills, contain the spill and prevent it from entering drains.

Clean the spill area thoroughly with a suitable solvent and then with soap and water.

First Aid Measures:

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate

medical attention.[2]

Skin Contact: Immediately wash the affected area with plenty of soap and water for at least

15 minutes.[2] Remove contaminated clothing. Seek medical attention if irritation persists.[2]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[2] Seek immediate medical attention.[2]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[2]

Visualizations
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Caption: Workflow for the safe handling of Methyl 3-(2-aminophenoxy)benzoate.
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There is no documented information on the specific biological signaling pathways affected by

Methyl 3-(2-aminophenoxy)benzoate. Research on related aminobenzoate compounds has

explored their potential as inhibitors of certain enzymes or as scaffolds in drug discovery, but a

definitive pathway for this specific molecule has not been elucidated. Therefore, a signaling

pathway diagram cannot be provided at this time.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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